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Compound of Interest

Compound Name: Arlasolve DMI

Cat. No.: B1218769

Arlasolve DMI: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Arlasolve DMI, chemically known as Dimethyl Isosorbide (DMI), is a high-purity solvent and
carrier that is gaining significant traction in the pharmaceutical and cosmetic industries.[1][2]
Derived from renewable resources, it offers a safe and effective mechanism for enhancing the
delivery of active pharmaceutical ingredients (APIs).[2][3] This technical guide provides an in-
depth overview of the physical and chemical characteristics of Arlasolve DMI, complete with
gquantitative data, experimental methodologies, and mechanistic diagrams to support its
application in research and drug development.

Core Physical and Chemical Properties

Arlasolve DMI is a colorless, clear liquid with a mild, characteristic odor.[4] It is a non-
flammable, stable compound under normal storage conditions.[5][6] The fundamental identifiers
and properties of Arlasolve DMI are summarized below.
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Property Value Source(s)
Chemical Name Dimethyl Isosorbide [7]
INCI Name Dimethyl Isosorbide [8]

Isosorbide dimethyl ether,
Synonyms 1,4:3,6-Dianhydro-2,5-di-O- [5119]
methyl-D-glucitol

CAS Number 5306-85-4 [71[9][10]
Molecular Formula C8H1404 [9][10]
Molecular Weight 174.19 g/mol [O1[10][11]

Quantitative Physicochemical Data

The following tables provide detailed quantitative data on the key physicochemical properties of
Arlasolve DMI, crucial for formulation development and stability testing.

Table 1: Thermal and Density Properties

Parameter Value Conditions Source(s)
Boiling Point 93-95 °C 0.1 mmHg [12][13]
234 °C 760 mmHg [14]

Melting Point -70 °C [7][10][14]

Flash Point 108.33 °C Closed Cup [12][15]
Density 1.15 g/mL 25°C [10][16]
Specific Gravity 1.150 25°C [12]

Table 2: Solubility and Partitioning
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Parameter Value Conditions Source(s)
Solubility in Water Soluble [71[10][13]
logP (o/w) -0.423t0 -0.6 Estimated [11][12]

Miscible with water,
most organic solvents,
and non-ionic
surfactants.[1][17]

Miscibility Insoluble in
hydrogenated castor
oil, lanolin, mineral

oils, and silicone oil.[1]

Table 3: Optical and Fluid Properties

Parameter Value Conditions Source(s)
Refractive Index 1.461 20 °C [12]
Viscosity (Dynamic) 6.80 cP 25°C [5]

6.70 mPa-s 25°C [18]

2.79 mPa-s 60 °C [18]

Surface Tension 33.8 mN/m 20 °C [5]

Experimental Protocols

Detailed methodologies are essential for replicating and verifying the physicochemical
properties of Arlasolve DMI. Below are descriptions of the standard protocols used to
determine key parameters.

Determination of Partition Coefficient (logP)

The partition coefficient between n-octanol and water (logP) is a critical parameter for
predicting the skin penetration capabilities of a substance. For Arlasolve DMI, this is often
estimated using fragmentation techniques as outlined in OECD Test Guideline 117.
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Methodology:

e Principle: The method is based on the principle of additivity of fragmental constants. The
molecule is dissected into its constituent fragments (atoms or functional groups).

e Calculation: The logP value is calculated by summing the hydrophobic or hydrophilic
fragmental constants of all the fragments that constitute the molecule.

o Software: Computational programs such as KOWWIN (part of the EPIWIN™ suite) are
commonly used to perform these calculations based on the chemical structure.[4]

Viscosity Measurement

The viscosity of Arlasolve DMI and its mixtures can be determined using a rotational
viscometer.

Methodology:
e Instrumentation: A rotational viscometer (e.g., a Brookfield viscometer) is used.
e Procedure:

o A defined volume of the liquid sample (Arlasolve DMI) is placed in the instrument's
sample holder.

o The temperature of the sample is controlled using a water bath to the desired
measurement temperature (e.g., 25 °C, 40 °C, 60 °C).[18]

o Aspindle is immersed in the liquid and rotated at a constant speed.

o The torque required to rotate the spindle is measured, which is proportional to the dynamic
viscosity of the fluid.

o Measurements are taken at different shear rates to assess the Newtonian or non-
Newtonian behavior of the liquid.

Mechanism of Action in Drug Delivery
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Arlasolve DMI primarily functions as a solvent and a penetration enhancer to improve the
delivery of active ingredients into the skin.[3][19] Its mechanism can be visualized as a multi-
step process.

Mechanism of Action: Arlasolve DMI as a Penetration Enhancer

Formulation Phase

Active Pharmaceutical Arlasolve DMI
Ingredient (API) (Solvent)

:

Enhanced Solubilization
of API

Formulation is prepared Acts as penetration enhancer

Application & Penetration

Topical Application
of Formulation

:

Interaction with
Stratum Corneum

:

Increased Polarity of
Skin Surface Layers

:

Enhanced Epidermal
and Dermal Delivery of API
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Click to download full resolution via product page
Caption: Workflow of Arlasolve DMI enhancing API delivery.

The diagram illustrates the dual role of Arlasolve DMIL. Initially, it acts as a powerful solvent to
dissolve the API within the formulation, preventing re-agglomeration and ensuring a
homogenous product.[19][20] Upon topical application, it interacts with the stratum corneum,
the outermost layer of the skin. By increasing the polarity of the skin's surface, it facilitates the
penetration of the solubilized active ingredient into the deeper layers of the epidermis and
dermis.[19][21]

Stability and Safety Profile

Arlasolve DMI is a stable compound under normal conditions of use and storage.[5][6] It is not
expected to hydrolyze in the environmental pH range of 4-9.[4] Safety data sheets indicate that
it is not classified as a hazardous substance.[22] Patch tests on human volunteers have shown
that it does not have irritating properties.[22] This favorable safety profile, combined with its
efficacy as a delivery vehicle, makes it a valuable excipient in the development of topical and
transdermal drug products.[19]
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Experimental Workflow: Stability Testing of Arlasolve DMI

Sample Preparation:
Arlasolve DMI

Exposure to Stress Conditions
(e.g., elevated temperature, humidity, UV light)

Analytical Testing at
Pre-defined Time Points

:

Purity Assessment Identification of Evaluation of Physical Properties
(e.g., HPLC, GC) Degradation Products (Appearance, pH, Viscosity)

Data Analysis and
Shelf-life Determination

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. lotioncrafter.com [lotioncrafter.com]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1218769?utm_src=pdf-body-img
https://www.benchchem.com/product/b1218769?utm_src=pdf-custom-synthesis
https://lotioncrafter.com/products/dimethyl-isosorbide-dmi
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

. formulatorsampleshop.com [formulatorsampleshop.com]

. Dimethyl Isosorbide (DMI) | The Formulator Shop [theformulatorshop.com]
. industrialchemicals.gov.au [industrialchemicals.gov.au]

. Images-na.ssl-images-amazon.com [images-na.ssl-images-amazon.com]
. dcfinechemicals.com [dcfinechemicals.com]

. specialchem.com [specialchem.com]

. specialchem.com [specialchem.com]

© 00 N oo o b~ w DN

. Dimethyl Isosorbide - Isosorbide dimethyl ether, 1 [sigmaaldrich.com]

10. surfactant.alfa-chemistry.com [surfactant.alfa-chemistry.com]

11. Dimethyl Isosorbide | C8BH1404 | CID 62990 - PubChem [pubchem.ncbi.nlm.nih.gov]
12. dimethyl isosorbide, 5306-85-4 [thegoodscentscompany.com]

13. Isosorbide dimethyl ether, 98% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher
Scientific [fishersci.com]

14. CAS Common Chemistry [commonchemistry.cas.org]
15. parchem.com [parchem.com]

16. Manufacturers of Dimethyl isosorbide, 98%, CAS 5306-85-4, D 2494, along with
worldwide shipping | Otto Chemie Pvt Ltd - IN [ottokemi.com]

17. Dimethyl Isosorbide | Cosmetic Ingredients Guide [ci.guide]

18. Dimethyl Isosorbide: An Innovative Bio-Renewable Solvent for Sustainable
Chromatographic Applications - PMC [pmc.ncbi.nlm.nih.gov]

19. Arlasolve DMI: Solvent and Penetration Enhancer for Research [benchchem.com]
20. ingdat.com [ingdat.com]

21. williams.com.uy [williams.com.uy]

22. safety365.sevron.co.uk [safety365.sevron.co.uk]

To cite this document: BenchChem. [Physical and chemical characteristics of Arlasolve DMI].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218769#physical-and-chemical-characteristics-of-
arlasolve-dmi]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.formulatorsampleshop.com/products/dimethyl-isosorbide-dmi
https://theformulatorshop.com/product/dimethyl-isosorbide/
https://www.industrialchemicals.gov.au/sites/default/files/STD1052%20Public%20Report%20PDF.pdf
https://images-na.ssl-images-amazon.com/images/I/71KmPfZiK-L.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/121500-SDS-EN.pdf
https://www.specialchem.com/cosmetics/inci-ingredients/dimethyl-isosorbide
https://www.specialchem.com/cosmetics/product/croda-arlasolve-dmi
https://www.sigmaaldrich.com/US/en/substance/dimethylisosorbide174195306854
https://surfactant.alfa-chemistry.com/product/dimethyl-isosorbide-cas-5306-85-4-320862.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-Isosorbide
https://www.thegoodscentscompany.com/data/rw1252931.html
https://www.fishersci.com/shop/products/isosorbide-dimethyl-ether-98-thermo-scientific/AAA1751614
https://www.fishersci.com/shop/products/isosorbide-dimethyl-ether-98-thermo-scientific/AAA1751614
https://commonchemistry.cas.org/detail?cas_rn=5306-85-4
https://parchem.com/chemical-supplier-distributor/dimethyl-isosorbide-027966
https://www.ottokemi.com/research-essentials-chemicals/dimethyl-isosorbide-d-2494.aspx
https://www.ottokemi.com/research-essentials-chemicals/dimethyl-isosorbide-d-2494.aspx
https://ci.guide/organic-compounds/dimethyl-isosorbide
https://pmc.ncbi.nlm.nih.gov/articles/PMC12251129/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12251129/
https://www.benchchem.com/product/b1218769
https://ingdat.com/wp-content/uploads/2023/11/Arlasolve_DMI_Crom_Feb_2015_Web_Email.pdf
http://www.williams.com.uy/biblioteca/cadm_sis/download.php?t=nov&i=164
https://safety365.sevron.co.uk/substances/accessSDS/SDS-17262-5711d33b9faca5.55825224
https://www.benchchem.com/product/b1218769#physical-and-chemical-characteristics-of-arlasolve-dmi
https://www.benchchem.com/product/b1218769#physical-and-chemical-characteristics-of-arlasolve-dmi
https://www.benchchem.com/product/b1218769#physical-and-chemical-characteristics-of-arlasolve-dmi
https://www.benchchem.com/product/b1218769#physical-and-chemical-characteristics-of-arlasolve-dmi
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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